1,2,3-Thiadiazole-4,5-dicarboxylic acid

• IUPAC Name: thiadiazole-4,5-dicarboxylic acid
• InChI: InChI=1S/C4H2N2O4S/c7-3(8)1-2(4(9)10)11-6-5-1/h(H,7,8)(H,9,10)
• InChI Key: JPMKZWRAJXLWFE-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SN=N1)C(=O)O)C(=O)O
• Molecular Formula: C4H2N2O4S
• DSSTOX Substance ID: DTXSID90618335
• Molecular Weight: 174.14 g/mol
• CAS RN: 4609-49-8

Description

1,2,3-Thiadiazole-4,5-dicarboxylic acid is a chemical compound that has been used in various studies and applications. For instance, it has been used in the development of a highly selective, sensitive, rapid, low-cost, simple and visual colorimetric system for Al3+ ion detection. It’s also been used in the construction of coordination compounds.

Synthesis Analysis

The synthesis of 1,2,3-triazole-4,5-dicarboxylic acid was achieved by an innovative synthetic route, and its complexes with alkali metals (Li, Na, K, Rb, Cs) were synthesized and comprehensively characterized by single-crystal X-ray diffraction, elemental analysis, FT-IR and mass spectra.

Molecular Structure Analysis

The molecular structure of 1,2,3-Thiadiazole-4,5-dicarboxylic acid is characterized by the presence of a thiadiazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom.

Scientific Research Applications

Biological and Pharmacological Activities

1,2,3-Thiadiazoles, including 1,2,3-Thiadiazole-4,5-dicarboxylic acid, are known for their broad spectrum of biological activities. These compounds exhibit significant potential in various fields, such as anticancer research, antibacterial, antifungal, antitubercular, and antiviral activities. Some derivatives have been found to show properties like anti-inflammatory, antidepressant, analgesic, and anxiolytic effects, contributing to their relevance in medicinal chemistry. The molecular targets of these thiadiazoles include enzymes like carbonic anhydrase, cyclooxygenase, neutral endopeptidase, and others, making them crucial in pharmacological research (Matysiak, 2015).

Synthesis and Structural Analysis

The synthesis of 1,2,3-Thiadiazoles has been a significant area of study due to their structural diversity and wide applications in natural products and medicinal chemistry. Methods like tandem synthesis from 3,4-dichloroisothiazol-5-ketones and hydrazines have been developed, characterized by mild conditions and broad substrate scope, making these compounds more accessible for further study (Zhang et al., 2022).